Cas no 2379321-95-4 (1-Chloro-4-methoxy-2-(methoxymethyl)benzene)

• Product Name: 1-Chloro-4-methoxy-2-(methoxymethyl)benzene
• CAS No: 2379321-95-4
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 5075221
• Update Time: 2026-03-01

1-Chloro-4-methoxy-2-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-methoxy-2-(methoxymethyl)benzene

• Inchi： 1S/C9H11ClO2/c1-11-6-7-5-8(12-2)3-4-9(7)10/h3-5H,6H2,1-2H3
• InChI Key： LWZOUSQABHMIMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1COC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Chloro-4-methoxy-2-(methoxymethyl)benzene

Recent Advances in the Study of 2379321-95-4 and 1-Chloro-4-methoxy-2-(methoxymethyl)benzene in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 2379321-95-4 and the product 1-Chloro-4-methoxy-2-(methoxymethyl)benzene have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Chloro-4-methoxy-2-(methoxymethyl)benzene, which make it a promising intermediate in the synthesis of complex organic molecules. Its chloro and methoxy functional groups contribute to its reactivity, enabling it to participate in various chemical transformations. Researchers have successfully utilized this compound in the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

In addition to its synthetic utility, 2379321-95-4 has been investigated for its potential role in modulating biological pathways. Preliminary studies suggest that this compound may interact with specific protein targets, influencing cellular processes such as apoptosis and signal transduction. These findings open new avenues for the development of targeted therapies, particularly in the treatment of diseases characterized by dysregulated cellular signaling.

One of the key challenges in the study of these compounds is their stability and solubility under physiological conditions. Recent advancements in formulation technology have addressed some of these issues, enabling more efficient delivery and improved bioavailability. For instance, encapsulation techniques using lipid-based nanoparticles have shown promise in enhancing the stability and therapeutic efficacy of 1-Chloro-4-methoxy-2-(methoxymethyl)benzene-derived compounds.

Looking ahead, further research is needed to fully elucidate the mechanisms of action and potential side effects of these compounds. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications. The ongoing exploration of 2379321-95-4 and 1-Chloro-4-methoxy-2-(methoxymethyl)benzene underscores the importance of interdisciplinary approaches in advancing pharmaceutical research and drug discovery.